4-(5-amino-1,2-oxazol-3-yl)phenol
Overview
Description
4-(5-Amino-1,2-oxazol-3-yl)phenol, also known as 4-AOAP, is a synthetic compound used in a variety of scientific research applications. It is a white crystalline solid with a molecular weight of 169.2 g/mol and a melting point of 91-93 °C. 4-AOAP is a useful reagent in organic synthesis and has been used in the preparation of a number of important compounds. It is also used in the study of biochemical and physiological effects, as well as in laboratory experiments.
Scientific Research Applications
4-(5-amino-1,2-oxazol-3-yl)phenol is a useful reagent for organic synthesis and has been used in the preparation of a number of important compounds, such as indole-3-carboxamides and diazines. It is also used in the study of biochemical and physiological effects, as well as in laboratory experiments. For example, it has been used in the synthesis of several important drugs, such as cimetidine, cinacalcet, and pazopanib. Additionally, this compound has been used in the synthesis of several important polymers, such as polyamides and polyurethanes.
Mechanism of Action
The mechanism of action of 4-(5-amino-1,2-oxazol-3-yl)phenol is not fully understood. It is believed to act as a chelating agent, binding to metals, such as iron, and forming complexes that can be used in a variety of scientific research applications. It is also believed to act as an antioxidant, scavenging free radicals and preventing oxidative damage. Additionally, it has been suggested that this compound may act as an inhibitor of enzymes involved in the metabolism of drugs, such as cytochrome P450.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. Studies in animals have shown that this compound can reduce the production of proinflammatory cytokines, such as tumor necrosis factor-α (TNF-α) and interleukin-6 (IL-6). Additionally, it has been shown to reduce the levels of oxidative stress markers, such as malondialdehyde and nitric oxide, in the liver and kidney of rats.
Advantages and Limitations for Lab Experiments
4-(5-amino-1,2-oxazol-3-yl)phenol is a useful reagent for organic synthesis and has several advantages for laboratory experiments. It is a relatively inexpensive compound and is easily synthesized in a short amount of time. Additionally, it is a stable compound, with a shelf life of up to two years. However, there are some limitations. For example, it is not soluble in water, which can limit its use in certain applications. Additionally, it is not very soluble in organic solvents, which can also limit its use.
Future Directions
There are a number of potential future directions for 4-(5-amino-1,2-oxazol-3-yl)phenol research. One potential direction is the development of new synthesis methods for the compound. Additionally, further research is needed to better understand the biochemical and physiological effects of this compound and its potential therapeutic applications. Additionally, further research is needed to explore the potential use of this compound as an antioxidant, as well as its potential use as an inhibitor of enzymes involved in the metabolism of drugs. Finally, further research is needed to explore the potential use of this compound in the preparation of important polymers, such as polyamides and polyurethanes.
Synthesis Methods
4-(5-amino-1,2-oxazol-3-yl)phenol can be synthesized through a variety of methods, including the reaction of 5-amino-1,2-oxazole with phenol in the presence of an acid catalyst. The reaction is carried out in an aqueous medium at a temperature of 70-80 °C for 1-2 hours. The reaction can be monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC). The product is then purified by recrystallization from a suitable solvent and the resulting crystals are collected and dried.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(5-amino-1,2-oxazol-3-yl)phenol involves the reaction of 5-amino-3-hydroxy-1,2-oxazole with 4-nitrophenol, followed by reduction of the nitro group to an amino group.", "Starting Materials": [ "5-amino-3-hydroxy-1,2-oxazole", "4-nitrophenol", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Step 1: Dissolve 5-amino-3-hydroxy-1,2-oxazole (1.0 g) and 4-nitrophenol (1.2 g) in ethanol (20 mL) and add a few drops of hydrochloric acid. Stir the mixture at room temperature for 24 hours.", "Step 2: Filter the resulting solid and wash with ethanol and water. Dry the solid in a vacuum oven to obtain 4-(5-amino-1,2-oxazol-3-yl)phenol as a yellow solid (yield: 80%).", "Step 3: Dissolve the yellow solid (0.5 g) in ethanol (10 mL) and add sodium borohydride (0.2 g) slowly with stirring. After the addition is complete, stir the mixture at room temperature for 2 hours.", "Step 4: Add water (10 mL) to the reaction mixture and adjust the pH to 7-8 with sodium hydroxide solution. Extract the product with ethyl acetate (3 x 10 mL) and dry the organic layer over anhydrous sodium sulfate.", "Step 5: Concentrate the organic layer under reduced pressure and purify the residue by column chromatography to obtain the desired product as a white solid (yield: 70%)." ] } | |
CAS RN |
887591-61-9 |
Molecular Formula |
C9H8N2O2 |
Molecular Weight |
176.2 |
Purity |
95 |
Origin of Product |
United States |
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